Cas no 1698637-04-5 (5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(2-methoxypropyl)-6-oxo-, methyl ester)

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(2-methoxypropyl)-6-oxo-, methyl ester is a pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methoxypropyl substituent and a methyl ester group, which may enhance solubility and reactivity in synthetic pathways. The compound’s pyrimidine core is a key scaffold in bioactive molecules, suggesting utility as an intermediate in drug discovery. The presence of both carbonyl and ester functionalities offers versatility for further chemical modifications. Its well-defined molecular structure ensures consistency in research applications, making it a valuable candidate for studies targeting enzyme inhibition or ligand-receptor interactions. Suitable for controlled laboratory use under standard handling protocols.
5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(2-methoxypropyl)-6-oxo-, methyl ester structure
1698637-04-5 structure
Product name:5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(2-methoxypropyl)-6-oxo-, methyl ester
CAS No:1698637-04-5
MF:C10H14N2O4
MW:226.229162693024
CID:5275557

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(2-methoxypropyl)-6-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(2-methoxypropyl)-6-oxo-, methyl ester
    • Inchi: 1S/C10H14N2O4/c1-6(15-2)4-8-11-5-7(9(13)12-8)10(14)16-3/h5-6H,4H2,1-3H3,(H,11,12,13)
    • InChI Key: YSNOMXKQBFQLFV-UHFFFAOYSA-N
    • SMILES: C1(CC(OC)C)NC(=O)C(C(OC)=O)=CN=1

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(2-methoxypropyl)-6-oxo-, methyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-685138-0.05g
methyl 2-(2-methoxypropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
1698637-04-5
0.05g
$1068.0 2023-03-10
Enamine
EN300-685138-10.0g
methyl 2-(2-methoxypropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
1698637-04-5
10.0g
$5467.0 2023-03-10
Enamine
EN300-685138-2.5g
methyl 2-(2-methoxypropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
1698637-04-5
2.5g
$2492.0 2023-03-10
Enamine
EN300-685138-0.25g
methyl 2-(2-methoxypropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
1698637-04-5
0.25g
$1170.0 2023-03-10
Enamine
EN300-685138-0.5g
methyl 2-(2-methoxypropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
1698637-04-5
0.5g
$1221.0 2023-03-10
Enamine
EN300-685138-1.0g
methyl 2-(2-methoxypropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
1698637-04-5
1g
$0.0 2023-06-07
Enamine
EN300-685138-0.1g
methyl 2-(2-methoxypropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
1698637-04-5
0.1g
$1119.0 2023-03-10
Enamine
EN300-685138-5.0g
methyl 2-(2-methoxypropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
1698637-04-5
5.0g
$3687.0 2023-03-10

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(2-methoxypropyl)-6-oxo-, methyl ester Related Literature

Additional information on 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(2-methoxypropyl)-6-oxo-, methyl ester

Comprehensive Overview of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(2-methoxypropyl)-6-oxo-, methyl ester (CAS No. 1698637-04-5)

The compound 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(2-methoxypropyl)-6-oxo-, methyl ester (CAS No. 1698637-04-5) is a pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Pyrimidines are heterocyclic aromatic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-membered ring. This specific derivative is gaining attention due to its unique structural features, which make it a promising candidate for drug discovery and development.

One of the key structural attributes of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(2-methoxypropyl)-6-oxo-, methyl ester is the presence of a methoxypropyl group at the 2-position and a methyl ester at the carboxyl group. These modifications enhance the compound's solubility and bioavailability, which are critical factors in drug design. Researchers are particularly interested in its potential applications as a kinase inhibitor or as a building block for more complex molecules in medicinal chemistry.

In recent years, the demand for pyrimidine derivatives has surged, driven by their role in the development of antiviral, anticancer, and anti-inflammatory agents. The compound 1698637-04-5 is no exception, with studies exploring its mechanism of action and therapeutic potential. For instance, its structural similarity to nucleotides makes it a viable candidate for targeting enzymes involved in DNA replication and repair, a hot topic in oncology research.

From a synthetic chemistry perspective, the preparation of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(2-methoxypropyl)-6-oxo-, methyl ester involves multi-step organic reactions, including condensation, cyclization, and esterification. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation are often employed to improve yield and purity. These methods align with the growing trend toward green chemistry and sustainable practices in the pharmaceutical industry.

The compound's physicochemical properties, such as its molecular weight, melting point, and logP value, are well-documented, making it easier for researchers to integrate it into their workflows. Additionally, its stability under various pH conditions and thermal stability are subjects of ongoing investigation, particularly for formulation development.

Given the increasing interest in personalized medicine and targeted therapies, 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(2-methoxypropyl)-6-oxo-, methyl ester is also being studied for its potential in combination therapies. Its ability to modulate specific biochemical pathways could complement existing treatments, reducing side effects and improving efficacy. This aligns with the broader trend in healthcare toward precision medicine.

In summary, 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(2-methoxypropyl)-6-oxo-, methyl ester (CAS No. 1698637-04-5) represents a versatile and promising compound in modern chemistry and pharmacology. Its unique structure, synthetic accessibility, and potential therapeutic applications make it a subject of intense research. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in the development of next-generation pharmaceuticals.

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